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Compound of Interest

Compound Name: 4-Ethynylanisole

Cat. No.: B014333

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Ethynylanisole
(CAS No. 768-60-5), a versatile biochemical reagent used in various life science and organic
synthesis applications. Adherence to these guidelines is crucial for ensuring laboratory safety
and maintaining the integrity of experimental results.

Chemical and Physical Properties

4-Ethynylanisole is a combustible solid with a low melting point, appearing as a clear colorless
to deep yellow or brown solid or pale yellow oil.[1] It is important to be aware of its physical
properties to ensure safe handling and storage.
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Property Value Reference(s)
Molecular Formula CoHsO [2]
Molecular Weight 132.16 g/mol [2]
Melting Point 28-29 °C (lit.) [2][3]
194.8 + 23.0 °C at 760
Boiling Point mmHg87-91 °C at 11 mmHg [2][3]
(lit.)
_ 1.0 £ 0.1 g/cm31.019 g/mL at
Density ) [2]
25 °C (lit.)
_ 63.5 +18.3 °C82 °C (179.6 °F)
Flash Point [2]
- closed cup
Insoluble in water. Soluble in
N chloroform, acetone,
Solubility [3]

dichloromethane, and

methanol.

Vapor Pressure

0.6 £ 0.4 mmHg at 25°C

[2]

Refractive Index

n20/D 1.563 (lit.)

Stability

Stable under normal
conditions. Light and

temperature sensitive.

[2]

Hazard Identification and Classification

4-Ethynylanisole is classified as an irritant and may cause respiratory irritation, skin irritation,

and serious eye irritation.[1][4][5] While comprehensive toxicity data is not available, it is

presumed to be harmful if swallowed, inhaled, or absorbed through the skin.[2] Fine dust

dispersed in air may also create an explosion hazard.[1][4]
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Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Irritation

Category 2 (H319: Causes serious eye irritation)

Category 3 (H335: May cause respiratory

Specific target organ toxicity - Single exposure

irritation)

Note: This classification is based on available data and may not be exhaustive. Always consult

the most recent Safety Data Sheet (SDS) from your supplier.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-Ethynylanisole to prevent exposure.[6]

Protection Type

Specification

Reference(s)

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with

side protection.

[7]

Skin Protection

Wear appropriate protective
gloves (e.g., Nitrile rubber) and
clothing to prevent skin
exposure. A lab coat or apron

should be worn.

[11(2][418]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
dust mask (type N95) is
recommended for handling the

solid form.

[2]

Below is a logical workflow for selecting and using PPE when handling 4-Ethynylanisole.
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Preparation Phase

Assess Task and Potential Exposure
(e.g., weighing, transfer, reaction setup)

,

Consult Safety Data Sheet (SDS)

,

Select Appropriate PPE

Executiogn Phase

Don PPE Correctly

l

Handle 4-Ethynylanisole
in designated area (fume hood)

l

Doff PPE Carefully
to avoid contamination
I

]
¢ Post-HandIirN

Dispose of Single-Use PPE Clean and Store
(e.g., gloves) Reusable PPE

Wash Hands Thoroughly
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Start: Prepare for Handling

Verify Fume Hood Operation

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Weigh 4-Ethynylanisole
(Inside Fume Hood)

;

Transfer to Reaction Vessel

'

Clean Equipment and Workspace

;

Dispose of Waste Properly

;

Doff PPE

'

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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